Cas no 2138199-45-6 (8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl-)

• Product Name: 8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl-
• CAS No: 2138199-45-6
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 5300886
• Update Time: 2025-05-20

8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl- Chemical and Physical Properties

Names and Identifiers

• 8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl-

• Inchi： 1S/C10H17NO2/c1-2-11-6-3-9(12)10(11)4-7-13-8-5-10/h2-8H2,1H3
• InChI Key： ZVAMAQAUORMFAX-UHFFFAOYSA-N
• SMILES： N1(CC)C2(CCOCC2)C(=O)CC1

Additional information on 8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl-

Comprehensive Overview of 8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl- (CAS No. 2138199-45-6)

8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl- (CAS No. 2138199-45-6) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule belongs to the spirocyclic compounds family, characterized by a unique structural framework where two rings share a single carbon atom. The presence of both oxygen and nitrogen atoms in its structure enhances its versatility, making it a valuable intermediate in drug discovery and material science applications.

The compound's systematic name, 8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl-, reflects its intricate molecular architecture. The spiro[4.5] backbone indicates a fusion of a five-membered and a six-membered ring, while the 8-oxa and 1-aza prefixes denote the inclusion of oxygen and nitrogen atoms, respectively. The 1-ethyl substituent further modifies its chemical properties, influencing its reactivity and potential applications. Researchers often explore such spirocyclic scaffolds due to their ability to mimic natural product structures, which is a growing trend in modern medicinal chemistry.

In recent years, the demand for spirocyclic compounds like 8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl- has surged, driven by their utility in designing novel therapeutics. These compounds are frequently investigated for their potential as kinase inhibitors, GPCR modulators, and antimicrobial agents. The spirocyclic motif is particularly attractive because it can improve drug-like properties such as metabolic stability and bioavailability. This aligns with the pharmaceutical industry's focus on developing next-generation small-molecule drugs with enhanced efficacy and safety profiles.

Beyond pharmaceuticals, 8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl- has potential applications in agrochemicals. Its structural features make it a candidate for developing new pesticides or herbicides, addressing the global need for sustainable crop protection solutions. The agrochemical sector is increasingly prioritizing environmentally friendly compounds, and spirocyclic derivatives are being explored for their selective action and reduced ecological impact.

The synthesis of 8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl- typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalyzed ring-forming reactions are often employed to optimize yield and purity. These methods are part of the broader trend toward green chemistry, where researchers aim to minimize waste and energy consumption. The compound's CAS No. 2138199-45-6 serves as a unique identifier, facilitating precise tracking in chemical databases and regulatory submissions.

From a commercial perspective, 8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl- is available through specialized chemical suppliers catering to research and industrial clients. Its pricing and availability may vary depending on scale and purity requirements. As the pharmaceutical and agrochemical industries continue to innovate, the demand for such high-value intermediates is expected to grow, creating opportunities for manufacturers and distributors.

In summary, 8-Oxa-1-azaspiro[4.5]decan-4-one, 1-ethyl- (CAS No. 2138199-45-6) represents a promising spirocyclic compound with diverse applications in drug discovery and agrochemical development. Its unique structure and functional groups make it a valuable tool for researchers aiming to address unmet medical and agricultural challenges. As scientific advancements continue, this compound is likely to play a pivotal role in the development of innovative solutions aligned with global health and sustainability goals.